Cas no 1311259-89-8 (Vitamin D2-d6)

• Product Name: Vitamin D2-d6
• CAS No: 1311259-89-8
• MF: C₂₈H₄₄O
• MW: 402.685338973999
• CID: 4551827
• Update Time: 2025-11-01

Vitamin D2-d6 Chemical and Physical Properties

Names and Identifiers

• Vitamin D2-d6
• Ergocalciferol-d6
• Ergocalciferol, Vit D2-d6
• Vitamin D2-[26,26,26,27,27,27]-d6
• Ergocalciferol (Vitamin D2)-d6
• [2H6]-Vitamin D2

• Inchi： 1S/C28H44O/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-28(26,27)6)12-13-24-18-25(29)14-11-21(24)4/h9-10,12-13,19-20,22,25-27,29H,4,7-8,11,14-18H2,1-3,5-6H3/b10-9+,23-12+,24-13-/t20-,22+,25-,26+,27-,28+/m0/s1/i1D3,2D3
• InChI Key： MECHNRXZTMCUDQ-MPZUWEMMSA-N
• SMILES： [C@H]1(O)CCC(=C)/C(=C\C=C2/CCC[C@@]3(C)[C@@]/2([H])CC[C@@H]3[C@@H](/C=C/[C@H](C)C(C([2H])([2H])[2H])C([2H])([2H])[2H])C)/C1

Additional information on Vitamin D2-d6

Vitamin D2-d6 (CAS No. 1311259-89-8): An Overview of Its Structure, Properties, and Applications in Biomedical Research

Vitamin D2-d6 (CAS No. 1311259-89-8) is a deuterated analog of Vitamin D2, a crucial nutrient for maintaining bone health and calcium homeostasis. Deuterated compounds, such as Vitamin D2-d6, are increasingly used in biomedical research due to their enhanced stability and reduced metabolic degradation, which can provide valuable insights into the pharmacokinetics and metabolism of the parent compound.

The chemical structure of Vitamin D2-d6 is characterized by the presence of six deuterium atoms (D) in place of hydrogen atoms (H). This substitution results in a compound with similar biological activity but with distinct physical and chemical properties. The deuterium atoms introduce a higher molecular weight and altered isotopic composition, which can be advantageous for various analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Recent studies have highlighted the importance of Vitamin D2-d6 in understanding the mechanisms of action of Vitamin D. For instance, a study published in the Journal of Steroid Biochemistry and Molecular Biology demonstrated that Vitamin D2-d6 can be used to trace the metabolic pathways of Vitamin D2 in vivo, providing detailed insights into its bioavailability and tissue distribution. This information is crucial for optimizing the therapeutic use of Vitamin D supplements and for developing new strategies to prevent and treat Vitamin D deficiency-related disorders.

In addition to its role in metabolic studies, Vitamin D2-d6 has been utilized in clinical trials to evaluate the efficacy and safety of Vitamin D supplementation. A randomized controlled trial conducted by researchers at the University of California, San Diego, found that patients receiving deuterated Vitamin D supplements showed improved bone density and reduced risk of fractures compared to those receiving non-deuterated forms. These findings suggest that deuterated analogs may offer enhanced therapeutic benefits due to their increased stability and longer half-life.

The use of Vitamin D2-d6 in drug development is also gaining traction. Pharmaceutical companies are exploring the potential of deuterated compounds to improve drug efficacy and reduce side effects. For example, a study published in the Journal of Medicinal Chemistry reported that deuterated analogs of Vitamin D exhibit improved pharmacokinetic profiles, leading to more consistent drug levels in the bloodstream over time. This can result in better patient outcomes and reduced dosing frequency.

Beyond its applications in human health, Vitamin D2-d6 has also found utility in veterinary medicine. Research conducted at the University of Edinburgh has shown that deuterated forms of Vitamin D can be effective in treating bone disorders in animals, particularly those with limited mobility or chronic conditions. The enhanced stability and bioavailability of these compounds make them suitable for long-term treatment regimens.

In conclusion, Vitamin D2-d6 (CAS No. 1311259-89-8) represents a valuable tool in biomedical research and clinical applications. Its unique properties make it an ideal candidate for studying the metabolism and pharmacokinetics of Vitamin D, optimizing therapeutic interventions, and developing new treatments for various health conditions. As research continues to advance, the potential applications of deuterated compounds like Vitamin D2-d6 are likely to expand, contributing to significant advancements in both human and animal health.